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An In-depth Technical Guide to the Circular Electron Positron Collider (CEPC) and Super

Proton-Proton Collider (SPPC) Projects

This technical guide provides a comprehensive overview of the Circular Electron Positron

Collider (CEPC) and the subsequent Super Proton-Proton Collider (SPPC) projects. It is

intended for researchers, scientists, and drug development professionals interested in the

timeline, technical specifications, and scientific goals of these future large-scale particle physics

facilities.

Project Timeline and Key Milestones
The CEPC project, first proposed by the Chinese particle physics community in 2012, has a

multi-stage timeline leading to its operation and eventual upgrade to the SPPC.[1][2] The

project has progressed through several key design and review phases, with construction

anticipated to begin in the coming years.

Key Phases and Milestones:

2012: The concept of the CEPC was proposed by Chinese high-energy physicists.[2][3]

2015: The Preliminary Conceptual Design Report (Pre-CDR) was completed.[4]

2018: The Conceptual Design Report (CDR) was released in November.[1][2]

2023: The Technical Design Report (TDR) for the accelerator complex was officially released

on December 25th, marking a significant milestone.[5][6]
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2024-2027: The project is currently in the Engineering Design Report (EDR) phase.[3][6]

This phase includes finalizing the engineering design, site selection, and industrialization of

key components.[5][7]

2025: A formal proposal is scheduled to be submitted to the Chinese government.[5][6] The

reference Technical Design Report for the detector is also expected to be released in June

2025.[8]

2027 (Projected): Start of construction is anticipated around this year, during China's "15th

Five-Year Plan".[5][8]

2035 (Projected): Completion of CEPC construction.[5][6]

Post-2050 (Projected): The SPPC era is expected to begin, following the completion of the

CEPC's primary physics program and the readiness of high-field superconducting magnets

for installation.[9]

Quantitative Data: Accelerator and Detector
Parameters
The CEPC is designed to operate at several center-of-mass energies to function as a Higgs, Z,

and W factory, with a potential upgrade to study the top quark.[4] The SPPC will utilize the

same tunnel to achieve unprecedented proton-proton collision energies.[10]

Table 1: CEPC Main Accelerator Parameters at Different Operating Modes
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Parameter Higgs Factory Z Factory W Factory
t-tbar
(Upgrade)

Center-of-Mass

Energy (GeV)
240 91.2 160 360

Circumference

(km)
100 100 100 100

Luminosity per IP

(10³⁴ cm⁻²s⁻¹)
5.0 115 16 0.5

Synchrotron

Radiation

Power/beam

(MW)

30 30 30 30

Number of

Interaction Points

(IPs)

2 2 2 2

Data sourced from multiple references, including[5][9].

Table 2: SPPC Main Design Parameters
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Parameter Pre-CDR CDR Ultimate

Circumference (km) 54.4 100 100

Center-of-Mass

Energy (TeV)
70.6 75 125-150

Dipole Field (T) 20 12 20-24

Injection Energy (TeV) 2.1 2.1 4.2

Number of IPs 2 2 2

Nominal Luminosity

per IP (cm⁻²s⁻¹)
1.2 x 10³⁵ 1.0 x 10³⁵ -

Circulating Beam

Current (A)
1.0 0.7 -

This table presents an evolution of the SPPC design parameters as outlined in the Pre-CDR

and CDR. The "Ultimate" column reflects the long-term goals for the project.[10][11]

Table 3: CEPC Baseline Detector Performance Requirements

Performance Metric Requirement Physics Goal

Lepton Identification Efficiency > 99.5%
Precision Higgs and

Electroweak measurements

b-tagging Efficiency ~80%
Separation of Higgs decays to

b, c, and gluons

Jet Energy Resolution BMR < 4%
Separation of W/Z/Higgs with

hadronic final states

Luminosity Measurement

Accuracy
10⁻³ (Higgs), 10⁻⁴ (Z)

Precision cross-section

measurements

Beam Energy Measurement

Accuracy
1 MeV (Higgs), 100 keV (Z)

Precise mass measurements

of Higgs and Z bosons
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Data compiled from various sources detailing detector performance studies.[8][12][13]

Experimental Protocols and Physics Goals
The primary physics goals of the CEPC are to perform high-precision measurements of the

Higgs boson, Z and W bosons, and to search for physics beyond the Standard Model.[5][14]

The vast datasets will allow for unprecedented tests of the Standard Model.[15]

Higgs Factory Operation (240 GeV): The main objective is the precise measurement of the

Higgs boson's properties, including its mass, width, and couplings to other particles.[14] The

CEPC is expected to produce over one million Higgs bosons, enabling the study of rare decay

modes.[16] The primary production mechanism at this energy is the Higgs-strahlung process

(e⁺e⁻ → ZH).

Z Factory Operation (91.2 GeV): Operating at the Z-pole, the CEPC will produce trillions of Z

bosons.[16] This will allow for extremely precise measurements of electroweak parameters,

such as the Z boson mass and width, and various asymmetry parameters.[17] These

measurements will be sensitive to subtle effects of new physics at higher energy scales. The

potential for a polarized beam at the Z-pole is also being investigated to enhance the physics

reach.[18]

W Factory Operation (~160 GeV): By performing scans around the W-pair production

threshold, the CEPC will be able to measure the mass of the W boson with very high precision.

[15] This is a crucial parameter within the Standard Model, and a precise measurement can

provide stringent consistency checks.

SPPC Physics Program: As the second phase, the SPPC will be a discovery machine, aiming

to explore the energy frontier far beyond the reach of the Large Hadron Collider.[10] With a

center-of-mass energy of up to 125-150 TeV, its primary goal will be to search for new heavy

particles and phenomena that could provide answers to fundamental questions, such as the

nature of dark matter and the hierarchy problem.[11]

Detailed experimental methodologies are still under development and will be finalized by the

respective international collaborations. The general approach will involve analyzing the final

state particles from the electron-positron or proton-proton collisions using the hermetic
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detectors to reconstruct the properties of the produced particles and search for new

phenomena.
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Caption: High-level timeline of the CEPC and SPPC projects.
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Caption: Simplified workflow of the CEPC accelerator complex.

CEPC to SPPC Transition Logic
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Caption: Logical relationship between the CEPC and SPPC projects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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